Cas no 29947-08-8 (Benzonitrile,4-[(4-oxo-2-thioxo-5-thiazolidinylidene)methyl]-)

Benzonitrile,4-[(4-oxo-2-thioxo-5-thiazolidinylidene)methyl]- structure
29947-08-8 structure
Product Name:Benzonitrile,4-[(4-oxo-2-thioxo-5-thiazolidinylidene)methyl]-
CAS No:29947-08-8
MF:C11H6N2OS2
MW:246.308139324188
CID:281104
PubChem ID:1241451
Update Time:2025-04-19

Benzonitrile,4-[(4-oxo-2-thioxo-5-thiazolidinylidene)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-[(4-oxo-2-thioxo-5-thiazolidinylidene)methyl]-
    • 4-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]benzonitrile
    • (5Z)-4-((4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzonitrile
    • 5-(4-Cyanophenylmethylen)-rhodanin
    • AC1LOJNL
    • CHEBI:209487
    • CHEMBL68578
    • HMS545A21
    • NSC409011
    • T5688371
    • DTXSID90361314
    • SCHEMBL12961170
    • 4-[4-Oxo-2-thioxo-thiazolidin-(5Z)-ylidenemethyl]-benzonitrile
    • 29947-08-8
    • BDBM50092285
    • AKOS001295804
    • NSC-409011
    • (5Z)-2-Thioxo-5-(4-cyanobenzylidene)thiazolidine-4-one
    • Inchi: 1S/C11H6N2OS2/c12-6-8-3-1-7(2-4-8)5-9-10(14)13-11(15)16-9/h1-5H,(H,13,14,15)/b9-5-
    • InChI Key: KQZYUFUWQRAWLE-UITAMQMPSA-N
    • SMILES: S1C(NC(/C/1=C/C1C=CC(C#N)=CC=1)=O)=S

Computed Properties

  • Exact Mass: 245.99228
  • Monoisotopic Mass: 245.99215517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 52.89
  • LogP: 2.37588
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